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Compound of Interest

Compound Name: Cesium pivalate

Cat. No.: B1349073

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cesium pivalate (Cs(0O2CC(CHs)3)), also known as cesium 2,2-dimethylpropanoate, is a
specialty cesium carboxylate salt. Its utility in organic synthesis, particularly as a base in
palladium-catalyzed cross-coupling reactions, is well-documented. A thorough understanding of
its physical and thermal properties is paramount for its effective and safe use in various
research and development applications. This technical guide provides an in-depth analysis of
the melting point and thermal stability of cesium pivalate, supported by a summary of
available data and generalized experimental protocols for its characterization.

Physicochemical Properties

Property Value Source(s)
Molecular Formula CsHeCsO2 [1112]
Molecular Weight 234.03 g/mol [11[2]
CAS Number 20442-70-0 [1][2]
White to off-white powder or
Appearance [3]
crystals

Thermal Properties: Melting Point and Stability
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The thermal behavior of cesium pivalate is characterized by a distinct melting point and a
higher decomposition temperature.

: . E

Temperature Range

Parameter . Notes Source(s)
(°C)
Melting Point 344 - 348 [3114]
Decomposition )
610 (dec.) Literature value [5]
Temperature
Decomposition _
682 Literature value [5]
Temperature

dec. = decomposition

Experimental Protocols for Thermal Analysis

While specific experimental data for the thermal analysis of cesium pivalate is not extensively
published in readily available literature, the following represents a standard methodology for
determining the melting point and thermal stability of organic salts using Differential Scanning
Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC) for Melting
Point Determination

DSC is a thermoanalytical technique that measures the difference in the amount of heat
required to increase the temperature of a sample and a reference as a function of temperature.
[6] This method is ideal for accurately determining the melting point of a substance.

Objective: To determine the onset temperature and the peak of the endothermic transition
corresponding to the melting of cesium pivalate.

Instrumentation: A heat-flux or power-compensated Differential Scanning Calorimeter.

Experimental Procedure:
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o Sample Preparation: Accurately weigh 5-10 mg of cesium pivalate powder into an
aluminum or other inert sample pan.

e Encapsulation: Hermetically seal the pan to prevent any loss of material during heating.
o Reference: An empty, sealed pan of the same type is used as a reference.
e Instrument Setup:

o Place the sample and reference pans into the DSC cell.

o Purge the cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min)
to prevent oxidative degradation.

e Thermal Program:

o Equilibrate the sample at a temperature well below the expected melting point (e.g., 300
°C).

o Ramp the temperature at a controlled rate, typically 10 °C/min, to a temperature
significantly above the melting point (e.g., 400 °C).

o Data Analysis: The melting point is determined from the resulting thermogram. The onset of
the endothermic peak is typically reported as the melting point.

Thermogravimetric Analysis (TGA) for Thermal Stability
Assessment

TGA measures the change in mass of a sample as a function of temperature or time in a
controlled atmosphere. This technique is used to determine the thermal stability and
decomposition profile of a material.

Objective: To determine the temperature at which cesium pivalate begins to decompose and
to identify the stages of mass loss.

Instrumentation: A thermogravimetric analyzer equipped with a sensitive microbalance and a
programmable furnace.
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Experimental Procedure:

o Sample Preparation: Place a precisely weighed sample of cesium pivalate (10-20 mg) into
a tared TGA pan (typically ceramic or platinum).

e Instrument Setup:
o Position the sample pan in the furnace of the TGA instrument.

o Purge the system with an inert gas (e.g., nitrogen or argon) at a defined flow rate (e.g., 20-
50 mL/min) to provide a non-reactive environment.

e Thermal Program:

o Heat the sample from ambient temperature to a high temperature, well above the
expected decomposition point (e.g., 800 °C), at a constant heating rate (e.g., 10 or 20
°C/min).

o Data Analysis: The TGA curve plots the percentage of initial mass remaining versus
temperature. The onset of a significant mass loss indicates the beginning of decomposition.
The temperatures at which 5% or 10% mass loss occurs are often reported as indicators of
thermal stability.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for the thermal analysis of a chemical
compound like cesium pivalate.
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Caption: Workflow for determining the melting point and thermal stability of cesium pivalate.

Conclusion
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Cesium pivalate is a thermally stable compound with a high melting point in the range of 344-
348 °C. Its decomposition occurs at significantly higher temperatures. The standardized
methods of Differential Scanning Calorimetry and Thermogravimetric Analysis are essential for
verifying these thermal properties, ensuring consistent quality and safe handling in its various
applications. The data and protocols presented in this guide provide a foundational
understanding for researchers and professionals working with this versatile reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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